Cas no 79513-83-0 (Urea, N-(2,6-dimethyl-4-pyrimidinyl)-N'-phenyl-)

• Product name: Urea, N-(2,6-dimethyl-4-pyrimidinyl)-N'-phenyl-
• CAS No: 79513-83-0
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• CID: 532728
• PubChem ID: 4081567

Urea, N-(2,6-dimethyl-4-pyrimidinyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2,6-dimethyl-4-pyrimidinyl)-N'-phenyl-
• 1-(2,6-dimethylpyrimidin-4-yl)-3-phenylurea
• 79513-83-0
• DTXSID30399116
• N-(2,6-Dimethyl-4-pyrimidinyl)-N'-phenyl-urea
• ST51034375
• AKOS002789157

• Inchi： InChI=1S/C13H14N4O/c1-9-8-12(15-10(2)14-9)17-13(18)16-11-6-4-3-5-7-11/h3-8H,1-2H3,(H2,14,15,16,17,18)
• InChI Key： RXDNNHYVDRDPFK-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC(=N1)C)NC(=O)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 242.11676108g/mol
• Monoisotopic Mass: 242.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.9Ų